Cas no 123846-65-1 (2-(3-Nitropyridin-2-yl)acetonitrile)

• Product Name: 2-(3-Nitropyridin-2-yl)acetonitrile
• CAS No: 123846-65-1
• Molecular Formula: C₇H₅N₃O₂
• Molecular Weight: 163.1335
• MDL: MFCD11848723
• CID: 1039957
• PubChem ID: 11159496

2-(3-Nitropyridin-2-yl)acetonitrile Properties

Names and Identifiers

• 3-nitro-2-Pyridineacetonitrile
• (3-Nitro-pyridin-2-yl)-acetonitrile
• 2-(3-Nitropyridin-2-yl)acetonitrile
• 2-cyanomethyl-3-nitropyridine
• 3-Nitro-2-pirydylacetonitrile
• 2-Pyridineacetonitrile, 3-nitro-
• MFCD11848723
• DB-337607
• AKOS005217354
• SB32104
• SCHEMBL3894902
• (3-nitro-2-pyridyl)acetonitrile
• AKOS015831315
• (3-NITROPYRIDIN-2-YL)ACETO-NITRILE
• CS-0008634
• DTXSID20457173
• ADKRHEANEZONBA-UHFFFAOYSA-N
• EN300-130912
• YEA84665
• 123846-65-1

• MDL： MFCD11848723
• InChIKey： ADKRHEANEZONBA-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5N3O2/c8-4-3-6-7(10(11)12)2-1-5-9-6/h1-2,5H,3H2
• SMILES： C1=CC(=C(CC#N)N=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 163.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.038176411g/mol
• Heavy Atom Count: 12
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• LogP: 1.57908
• PSA: 82.50000

2-(3-Nitropyridin-2-yl)acetonitrile Security Information

2-(3-Nitropyridin-2-yl)acetonitrile Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%